Cas no 2171666-71-8 (4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3-dimethylbutanoic acid)

4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3-dimethylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a terminal alkyne group, enabling click chemistry modifications, and a sterically hindered 3,3-dimethylbutanoic acid moiety, which can influence peptide conformation and stability. The Fmoc protecting group ensures compatibility with standard solid-phase peptide synthesis protocols, allowing selective deprotection under mild basic conditions. This compound is particularly useful for introducing alkyne handles into peptide backbones for subsequent bioconjugation or labeling strategies. Its rigid, branched structure may also confer enhanced proteolytic resistance in derived peptides, making it valuable for medicinal chemistry and biochemical research applications.
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3-dimethylbutanoic acid structure
2171666-71-8 structure
Product Name:4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3-dimethylbutanoic acid
CAS No:2171666-71-8
MF:C26H28N2O5
MW:448.510927200317
CID:6570959
PubChem ID:165534673
Update Time:2025-10-30

4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3-dimethylbutanoic acid
    • EN300-1560987
    • 2171666-71-8
    • Inchi: 1S/C26H28N2O5/c1-4-9-22(24(31)27-16-26(2,3)14-23(29)30)28-25(32)33-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h1,5-8,10-13,21-22H,9,14-16H2,2-3H3,(H,27,31)(H,28,32)(H,29,30)
    • InChI Key: ZELRHFBALYJSEP-UHFFFAOYSA-N
    • SMILES: O(C(NC(CC#C)C(NCC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 448.19982200g/mol
  • Monoisotopic Mass: 448.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 748
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 105Ų

4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3-dimethylbutanoic acid Pricemore >>

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Additional information on 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3-dimethylbutanoic acid

Introduction to 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3-dimethylbutanoic acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 2171666-71-8, specifically named as 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3-dimethylbutanoic acid, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structure, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular biology. The presence of a fluoren-9-yl moiety and a pent-4-ynamido group underscores its complexity and suggests a multifaceted role in biochemical interactions.

In recent years, the development of novel compounds with tailored chemical properties has been instrumental in advancing therapeutic strategies. The fluoren-9-ylmethoxy substituent in this compound not only contributes to its structural uniqueness but also imparts specific electronic and steric properties that can be exploited in designing targeted molecular probes. Such features are particularly valuable in the context of high-throughput screening and the identification of novel biomarkers.

The 3,3-dimethylbutanoic acid moiety at the C-terminal end of the molecule adds another layer of functionality, potentially influencing solubility and metabolic stability. These attributes are critical for evaluating the compound's pharmacokinetic profile, which is a key consideration in drug development. The combination of these structural elements makes this compound a promising candidate for further investigation in both academic research and industrial applications.

Recent studies have highlighted the importance of fluorene-based derivatives in medicinal chemistry due to their enhanced photophysical properties and stability. Compounds incorporating fluoren-9-yl groups have been explored for their potential as fluorescent dyes and probes, offering insights into cellular processes at the molecular level. The specific modification of this moiety with a methoxy carbonyl amino group further enhances its utility, making it a versatile tool for biochemical assays.

The pent-4-ynamido component of the molecule introduces a reactive site that can be utilized for covalent labeling or as a handle for further chemical modifications. This feature is particularly useful in the context of protein biochemistry, where such groups are often employed to study protein-protein interactions or to develop novel enzyme inhibitors. The presence of two distinct functional domains—fluoren-9-ylmethoxycarbonyl amino and pent-4-ynamido dimethylbutanoic acid—ensures that this compound can be adapted for a wide range of experimental applications.

Advances in computational chemistry have also played a significant role in understanding the behavior of such complex molecules. Molecular modeling studies can predict how 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3-dimethylbutanoic acid interacts with biological targets, providing valuable insights into its potential therapeutic efficacy. These computational approaches are often combined with experimental validation to accelerate the drug discovery process.

In addition to its potential as an intermediate in synthetic chemistry, this compound may also serve as a building block for more complex molecules. The modular nature of its structure allows chemists to systematically modify individual components while retaining the core framework. This flexibility is crucial for developing libraries of compounds with diverse properties, which can then be screened for biological activity.

The field of chemical biology has seen significant growth in recent years, driven by the need for innovative tools to study biological systems at a molecular level. Compounds like 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3-dimethylbutanoic acid are essential in this endeavor, providing researchers with powerful tools to probe biological processes and develop new therapeutic agents. The unique combination of structural features makes it a versatile asset in both research laboratories and pharmaceutical companies.

Future directions in the study of this compound may include exploring its role as an intermediate in peptide synthesis or as a ligand for metal complexes used in catalysis. The fluoren-9-ylmethoxy carbonyl amino group could be particularly useful in designing chelating agents that enhance the stability and selectivity of metal-based drugs. Such applications would further expand the utility of this molecule beyond its current scope.

In conclusion, 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3,3-dimethylbutanoic acid (CAS no 2171666-71-8) represents a significant advancement in the field of chemical biology. Its intricate structure and multifaceted functionality make it a valuable tool for researchers investigating biological processes and developing new therapeutic strategies. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in shaping the future of medicine and biotechnology.

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